2-(4-(2-Chloropyridin-4-yl)piperazin-1-yl)ethan-1-ol

• IUPAC Name: 2-[4-(2-chloropyridin-4-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C11H16ClN3O/c12-11-9-10(1-2-13-11)15-5-3-14(4-6-15)7-8-16/h1-2,9,16H,3-8H2
• InChI Key: GGHBYPCIQXVPHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=CC(=NC=C2)Cl
• Molecular Formula: C11H16ClN3O
• Molecular Weight: 241.72 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H16ClN5O/c11-8-7-9 (14-10 (12)13-8)16-3-1-15 (2-4-16)5-6-17/h7,17H,1-6H2, (H2,12,13,14). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds structurally related to 2-(4-(2-Chloropyridin-4-yl)piperazin-1-yl)ethan-1-ol have been extensively studied. For instance, the structural and electronic properties of various anticonvulsant compounds have been explored through X-ray diffraction and molecular-orbital calculations, highlighting the significance of molecular structure in their pharmacological activity (Georges et al., 1989). Similarly, the crystal structure and biological activity of certain compounds indicate potential fungicidal and antiviral applications, showcasing the diverse utility of these molecules in scientific research (Li et al., 2015).

Antimicrobial and Antifungal Activities

Compounds containing the piperazine moiety have shown promising antimicrobial and antifungal activities. Research into quinazoline derivatives, including those structurally related to our compound of interest, has revealed significant antifungal and antibacterial properties against various pathogens (Kale & Durgade, 2017). Additionally, the synthesis and evaluation of pyrimidine imines and thiazolidinones for antibacterial activity highlight the potential of these molecules in addressing microbial resistance (Merugu et al., 2010).

Coordination Chemistry and Ligand Design

The design and synthesis of Schiff-base ligands for exploring unique coordination chemistry with copper (II) demonstrate the application of these compounds in the field of coordination chemistry and material science (Majumder et al., 2016). This area of research offers insights into the molecular architecture and interaction dynamics crucial for developing novel materials and catalysts.

Alternative Synthesis Routes

Research also focuses on developing alternative synthesis routes for complex molecules. For example, an alternative route to synthesize N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide highlights the continuous efforts to optimize chemical synthesis for efficiency and yield (Shahinshavali et al., 2021).